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Compound of Interest

Compound Name: Ethyl tetrahydropyran-4-ylacetate

Cat. No.: B010011

An In-depth Technical Guide to the Physicochemical Properties of Ethyl Tetrahydropyran-4-
ylacetate: Boiling Point and Density

Introduction

Ethyl tetrahydropyran-4-ylacetate (CAS No. 103260-44-2) is a heterocyclic compound with
the molecular formula C9H1603.[1][2][3] It is a colorless to light yellow liquid. This guide
provides a comprehensive overview of two of its key physical properties: boiling point and
density. A thorough understanding of these properties is essential for researchers, scientists,
and drug development professionals in various applications, including reaction setup,
purification, and formulation. This document will detail the established values for these
properties and provide in-depth, field-proven methodologies for their experimental
determination.

Physicochemical Data Summary

The boiling point and density of ethyl tetrahydropyran-4-ylacetate are summarized in the
table below. These values are critical for handling, processing, and purification of the
compound.
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Property Value Conditions

- . At atmospheric pressure (760
Boiling Point 228.3°C

mmHg)[4][5]
At reduced pressure (0.2
73-75°C
mmHg)[1]
Density 1.0268 g/cm3 At 13.4 °C[1]

Boiling Point Determination: A Guide to
Experimental Verification

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
surrounding the liquid, and the liquid changes into a vapor. For a pure substance, the boiling
point is a characteristic physical property.

Theoretical Background

The boiling point of a compound is highly dependent on the ambient pressure. A liquid will boll
at a lower temperature under reduced pressure and a higher temperature at pressures above
atmospheric. This relationship is fundamental to the technique of vacuum distillation, which is
often employed for compounds that are sensitive to high temperatures.

Experimental Protocol: Boiling Point Determination by
Distillation

Distillation is a robust method for determining the boiling point of a liquid. The procedure
involves heating the liquid to its boiling point, condensing the vapor, and collecting the
condensate. The temperature of the vapor is measured during this process, which corresponds
to the boiling point.

Materials:
¢ Round-bottom flask

¢ Distillation head
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o Condenser

¢ Receiving flask

e Thermometer

e Heating mantle

» Boiling chips

o Ethyl tetrahydropyran-4-ylacetate sample
Procedure:

o Apparatus Setup: Assemble the distillation apparatus in a fume hood. Place a few boiling
chips in the round-bottom flask to ensure smooth boiling.

o Sample Addition: Add the ethyl tetrahydropyran-4-ylacetate sample to the round-bottom
flask.

o Thermometer Placement: Position the thermometer in the distillation head such that the top
of the mercury bulb is level with the bottom of the side-arm leading to the condenser. This
ensures an accurate reading of the vapor temperature.

o Heating: Begin heating the flask gently with the heating mantle.

o Observation: As the liquid heats, vapor will rise and enter the condenser. The temperature on
the thermometer will rise and then stabilize.

o Data Recording: Record the temperature at which the vapor is continuously condensing and
dripping into the receiving flask. This stable temperature is the boiling point.

o Pressure Correction: If the atmospheric pressure is not exactly 760 mmHg, a correction may
be necessary for highly accurate work.

Density Determination: A Practical Approach

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b010011?utm_src=pdf-body
https://www.benchchem.com/product/b010011?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010011?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Density is a fundamental physical property that represents the mass of a substance per unit
volume. It is an important parameter for quality control and substance identification.

Theoretical Background

The density of a liquid is influenced by temperature. Generally, the density of a liquid decreases
as the temperature increases, due to the expansion of the liquid. Therefore, it is crucial to
record the temperature at which the density is measured.

Experimental Protocol: Density Determination using a
Pychometer

The pycnometer method is a precise technique for determining the density of a liquid. It
involves accurately measuring the mass of a known volume of the liquid.

Materials:

Pycnometer (a glass flask with a specific volume)

Analytical balance

Thermometer

Ethyl tetrahydropyran-4-ylacetate sample

Distilled water (for calibration)
Procedure:
e Pycnometer Preparation: Clean and thoroughly dry the pycnometer.

o Mass of Empty Pycnometer: Accurately weigh the empty pycnometer on an analytical
balance.

e Pycnometer Calibration: Fill the pycnometer with distilled water of a known temperature and
density. Weigh the filled pycnometer. The difference in mass allows for the precise
determination of the pycnometer's volume.
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e Sample Measurement: Empty and dry the pycnometer. Fill it with the ethyl
tetrahydropyran-4-ylacetate sample at a recorded temperature.

e Mass of Filled Pycnometer: Weigh the pycnometer filled with the sample.

o Calculation: The density of the sample is calculated using the following formula: Density =
(Mass of sample) / (Volume of pycnometer) Where, Mass of sample = (Mass of pycnometer
+ sample) - (Mass of empty pycnometer)

Experimental Workflow Visualization

The following diagram illustrates the logical flow of the experimental procedures for determining
the boiling point and density of ethyl tetrahydropyran-4-ylacetate.
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Caption: Experimental workflow for determining boiling point and density.

Conclusion
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The accurate determination of boiling point and density is crucial for the effective use of ethyl
tetrahydropyran-4-ylacetate in research and development. This guide has provided both the
established physical constants and detailed, reliable protocols for their experimental
verification. By following these methodologies, scientists can ensure the quality and
consistency of their work with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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